Cas no 1261916-58-8 (3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261916-58-8
• MF: C₁₅H₇F₇O₂
• MW: 352.2037088871
• MDL: MFCD18322518
• CID: 2763275
• PubChem ID: 53228337
• Update Time: 2025-08-05

3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322518
• DTXSID40691870
• 3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 4'-Fluoro-3',5-bis(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%
• 1261916-58-8
• 3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18322518
• Inchi： 1S/C15H7F7O2/c16-12-2-1-7(6-11(12)15(20,21)22)8-3-9(13(23)24)5-10(4-8)14(17,18)19/h1-6H,(H,23,24)
• InChI Key： HPNUBWDQSRYLMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=C(C(=O)O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 352.03342660Da
• Monoisotopic Mass: 352.03342660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives